molecular formula C20H18N4O4 B242052 6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

Cat. No. B242052
M. Wt: 378.4 g/mol
InChI Key: OPTNWEHEYMZDKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one is not fully understood. However, studies have suggested that the compound may exert its biological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one exhibits significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial and antifungal activity. The compound has also been shown to have a fluorescent property that makes it useful for biological imaging.

Advantages and Limitations for Lab Experiments

6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit significant biological activity. However, the compound has some limitations, such as low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one. Some of these include:
1. Investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections.
2. Development of novel synthetic methods for the compound to improve its yield and purity.
3. Optimization of the compound's solubility and bioavailability for better efficacy in various applications.
4. Study of the compound's mechanism of action to gain a better understanding of its biological effects.
5. Exploration of the compound's potential as a fluorescent probe for biological imaging and diagnostics.
Conclusion:
In conclusion, 6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research and development of this compound may lead to new therapeutic agents and diagnostic tools for various diseases.

Synthesis Methods

The synthesis of 6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one can be achieved through a one-pot reaction involving the condensation of 2-amino-4-(4-hydroxy-3-methoxyphenyl) quinazoline with furan-2-carboxaldehyde and 1,2,4-triazole-3-carboxylic acid in the presence of acetic anhydride. The reaction proceeds under reflux conditions for 4-5 hours to give the desired product in good yield.

Scientific Research Applications

6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one has shown potential applications in various fields of scientific research. It has been studied for its anticancer, anti-inflammatory, antifungal, and antimicrobial properties. The compound has also been investigated for its potential use as a fluorescent probe in biological imaging.

properties

Product Name

6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

Molecular Formula

C20H18N4O4

Molecular Weight

378.4 g/mol

IUPAC Name

6-(furan-2-yl)-9-(4-hydroxy-3-methoxyphenyl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

InChI

InChI=1S/C20H18N4O4/c1-27-17-9-11(4-5-14(17)25)19-18-13(23-20-21-10-22-24(19)20)7-12(8-15(18)26)16-3-2-6-28-16/h2-6,9-10,12,19,25H,7-8H2,1H3,(H,21,22,23)

InChI Key

OPTNWEHEYMZDKQ-UHFFFAOYSA-N

Isomeric SMILES

COC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)C4=CC=CO4)N=C5N2NC=N5)O

SMILES

COC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)C4=CC=CO4)N=C5N2NC=N5)O

Canonical SMILES

COC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)C4=CC=CO4)N=C5N2NC=N5)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.